Cas no 50741-47-4 (Ethyl isoquinoline-4-carboxylate)

Ethyl isoquinoline-4-carboxylate Properties

Names and Identifiers

• Ethyl isoquinoline-4-carboxylate
• 4-isoquinolinecarboxylic acid, ethyl ester
• Ethyl 4-isoquinolinecarboxylate
• 4-ethoxycarbonylisoquinoline
• Isochinolin-4-carbonsaeure-aethylester
• isoquinoline-4-carboxylic acid ethyl ester
• Ethylisoquinoline-4-carboxylate
• SCHEMBL6222554
• HCDIGYUDSWUAFZ-UHFFFAOYSA-N
• DTXSID20499497
• 50741-47-4
• 4-Isoquinolinecarboxylic acid,ethyl ester
• AKOS005216213
• isoquinoline4-carboxylic acid ethyl ester
• 4-Isoquinolinecarboxylic acid, ethyl ester
• +Expand

• MDL： MFCD08669519
• InChIKey： HCDIGYUDSWUAFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO2/c1-2-15-12(14)11-8-13-7-9-5-3-4-6-10(9)11/h3-8H,2H2,1H3
• SMILES： CCOC(=O)C1=CN=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 201.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 201.078978594g/mol
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• LogP: 2.41150
• PSA: 39.19000
• Melting Point: 49 ºC
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• Density: 1.175±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl isoquinoline-4-carboxylate Security Information

Ethyl isoquinoline-4-carboxylate Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%